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Compound of Interest

Compound Name: 2-Amino-4,6-di-tert-butylphenol

Cat. No.: B167885

An In-depth Technical Guide to 2-Amino-4,6-di-
tert-butylphenol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical
properties of 2-Amino-4,6-di-tert-butylphenol, a key intermediate in pharmaceutical
synthesis. The information is presented to support research and development activities, with a
focus on structured data, detailed experimental protocols, and visual representations of
synthetic pathways.

Core Compound Identification

IUPAC Name: 2-Amino-4,6-di-tert-butylphenol[1] Synonyms: 5-Amino-2,4-di-tert-butylphenol,
2,4-di-tert-butyl-5-aminophenol[2][3] CAS Number: 1643-39-6[1][4]

Physical and Chemical Properties

The physical and chemical properties of 2-Amino-4,6-di-tert-butylphenol are summarized in
the table below. It is important to note that while some experimental data is available, certain
properties are based on predictions and data from structurally similar compounds.
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Property Value Source

Molecular Formula C14H23NO [1114]

Molecular Weight 221.34 g/mol [1][4]

Appearance Off-white to pink or grey solid [31[5]

Melting Point 164-165 °C [4]

Boiling Point 319.7 £ 30.0 °C (Predicted) [3]

Density 0.990 £ 0.06 g/cm3 (Predicted) [3]
Soluble in ethanol, ether, and

Solubility chloroform; almost insoluble in [6]
cold water.

pKa 11.63 + 0.23 (Predicted) [3]

Spectral Data

Detailed spectral analysis is crucial for the identification and characterization of 2-Amino-4,6-

di-tert-butylphenol. Below are the available spectral data.
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Technique Data

(400 MHz, DMSO-ds) & 8.64 (s, 1H, OH), 6.84
1H NMR (s, 1H, Ar-H), 6.08 (s, 1H, Ar-H), 4.39 (s, 2H,
NHz), 1.27 (m, 18H, 2 x -C(CH3)3)[5][7]

While specific data for 2-Amino-4,6-di-tert-
butylphenol is not readily available, typical

chemical shifts for similar aromatic compounds

13C NMR _ _ _
suggest signals in the regions of 110-150 ppm
for aromatic carbons, and around 30-35 ppm for
the tert-butyl carbons.

Mass Spectrometry ESI-MS: m/z 222.4 [M+H]*[5][7]

The FTIR spectrum is expected to show
infrared (IR) characteristic absorption bands for O-H, N-H, C-
nfrare

H (aromatic and aliphatic), and C=C (aromatic)

stretching and bending vibrations.[5]

Experimental Protocols
Synthesis of 2-Amino-4,6-di-tert-butylphenol

A common and well-documented method for the synthesis of 2-Amino-4,6-di-tert-butylphenol
involves the reduction of its nitro precursor, 2,4-di-tert-butyl-5-nitrophenol.[5][8]

Reaction: Reduction of 2,4-di-tert-butyl-5-nitrophenol

Materials:

2,4-di-tert-butyl-5-nitrophenol

Ethanol

Ammonium formate

Palladium on activated carbon (5% wt.)

Celite
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Procedure:

To a refluxing solution of 2,4-di-tert-butyl-5-nitrophenol (1.86 g, 7.40 mmol) and ammonium
formate (1.86 g) in ethanol (75 mL), add 5% palladium on activated carbon (900 mg).[5][7]

Stir the reaction mixture at reflux for 2 hours.[5][7]

After the reaction is complete, cool the mixture to room temperature.[5][7]

Filter the reaction mixture through a pad of Celite to remove the palladium catalyst.[5][7]

Wash the Celite pad with methanol.

Combine the filtrates and concentrate them under reduced pressure to yield 5-amino-2,4-di-
tert-butyl-phenol as a grey solid (1.66 g, quantitative yield).[5][7]

An alternative procedure involves the use of hydrogen gas under pressure with a palladium on

carbon catalyst.[8]

Procedure using Hydrogen Gas:

Charge a reactor with 2,4-di-tert-butyl-5-nitrophenol (100 g), Ethyl acetate (800 ml), and 5%
Pd/C (5 g) at 30+5°C.[8]

Stir the reaction mass for 20 hours under a hydrogen gas pressure of 4-5 kg/cm 2 at 30+5°C.

[8]

Filter the reaction mass through a hyflow bed and wash with ethyl acetate.[8]

To the filtrate, add an aqueous sodium chloride solution and stir for 15 minutes at 30+5°C.[8]
Separate the organic and aqueous layers. Dry the organic layer with sodium sulphate.[8]

Distill the organic layer under vacuum below 45°C and co-distill with cyclohexane below
50°C.[8]

To the obtained compound, add cyclohexane and stir for 60 minutes at 30+5°C.[8]
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« Filter the reaction mass and wash with cyclohexane to obtain the title compound.[8]

Role in Drug Development

2-Amino-4,6-di-tert-butylphenol is a crucial intermediate in the synthesis of Ivacaftor (trade
name Kalydeco), a drug used for the treatment of cystic fibrosis in patients with specific
mutations in the CFTR gene.[8][9] Ivacaftor's molecular structure is N-(2,4-di-tert-butyl-5-
hydroxyphenyl)-1,4-dihydro-4-oxoquinoline-3-carboxamide.[9] The 2-Amino-4,6-di-tert-
butylphenol moiety provides the di-tert-butylphenol part of the final drug molecule.[9] The
synthesis involves the coupling of 2-Amino-4,6-di-tert-butylphenol with a quinoline carboxylic
acid derivative.[4][10]

Visualizations

The following diagrams, generated using Graphviz, illustrate key processes involving 2-Amino-
4,6-di-tert-butylphenol.
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Caption: Synthesis of 2-Amino-4,6-di-tert-butylphenol.
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Key Intermediates
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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